Cas no 893567-22-1 (5-Bromo-2-(cyclobutyl)pyrimidine)

• Product Name: 5-Bromo-2-(cyclobutyl)pyrimidine
• CAS No: 893567-22-1
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 2194586
• Update Time: 2023-11-18

5-Bromo-2-(cyclobutyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(cyclobutyl)pyrimidine
• 5-Bromo-2-cyclobutylpyrimidine
• Pyrimidine, 5-bromo-2-cyclobutyl-
• CID 49758499

• Inchi： 1S/C8H9BrN2/c9-7-4-10-8(11-5-7)6-2-1-3-6/h4-6H,1-3H2
• InChI Key： GGRDQVNIRHJZCI-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CCC2)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.546±0.06 g/cm3(Predicted)
• Boiling Point: 272.6±13.0 °C(Predicted)
• pka: 0.56±0.22(Predicted)